1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-isopropoxybenzoyl)-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-5-(3-nitrophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29N3O6/c1-16(2)34-20-11-9-17(10-12-20)23(29)21-22(18-7-5-8-19(15-18)28(32)33)27(25(31)24(21)30)14-6-13-26(3)4/h5,7-12,15-16,22,29H,6,13-14H2,1-4H3/b23-21+
• InChI Key: BDFLVLJUMAWRSU-XTQSDGFTSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC(=CC=C3)[N+](=O)[O-])O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN(C)C)C3=CC(=CC=C3)[N+](=O)[O-])/O
• Molecular Formula: C25H29N3O6
• Molecular Weight: 467.5 g/mol

Description

Synthesis Analysis

The synthesis of structurally diverse libraries from ketonic Mannich bases, such as 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, involves various alkylation and ring closure reactions. These processes enable the generation of a wide range of compounds, including pyrroles, indoles, and derivatives with significant structural similarities to the compound (Roman, 2013).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using crystallography and molecular docking studies. For instance, the crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide shows significant insights into the arrangement and interactions within similar molecules (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Chemical transformations involving dimethylamino compounds lead to a variety of reaction products, including isoxazoline and pyrrole derivatives. These reactions are pivotal for synthesizing compounds with potential biological activities and further demonstrate the reactivity of the dimethylamino group in complex organic synthesis (Pashkovskii et al., 2018).

Physical Properties Analysis

Investigations into the physical properties, such as solubility, crystallinity, and molecular interactions, are crucial for understanding the behavior of these compounds under various conditions. For example, studies on similar compounds reveal the importance of hydrogen bonding in determining solubility and crystalline structure (Jedrzejas et al., 1995).

Chemical Properties Analysis

The chemical properties, including reactivity, bond formation, and electron distribution, are essential for predicting the behavior of the compound in chemical reactions. Quantum chemical approaches provide insights into the electronic structure and reactivity descriptors, facilitating the understanding of its chemical behavior (Singh et al., 2013).